Cas no 929372-84-9 ((2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate)

• Product Name: (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate
• CAS No: 929372-84-9
• MF: C₂₂H₁₆O₆S
• MW: 408.423845291138
• CID: 5428474
• Update Time: 2025-06-18

(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate
• (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

• Inchi： 1S/C22H16O6S/c1-26-16-9-7-15(8-10-16)13-21-22(23)19-12-11-17(14-20(19)27-21)28-29(24,25)18-5-3-2-4-6-18/h2-14H,1H3
• InChI Key： AMFXWBFKTZYFNO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C3=CC=CC=C3)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

Introduction to (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate (CAS No. 929372-84-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate (CAS No. 929372-84-9), has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The molecular structure of (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a benzene sulfonate moiety enhances its solubility in polar solvents, making it suitable for various biochemical assays. Additionally, the benzofuran scaffold provides a rigid framework that can interact with biological targets in a highly specific manner.

Recent research has highlighted the importance of benzofuran derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate suggests that it may interact with enzymes and receptors involved in critical cellular pathways.

In particular, the methoxy group at the para position of the phenyl ring enhances the electron density on the aromatic system, which can influence its binding affinity to biological targets. This feature has been exploited in the design of drug candidates that require precise interactions with protein receptors. The sulfonate group at the 6-position of the benzene ring further contributes to the compound's solubility and potential bioavailability.

The synthesis of (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzofuran core efficiently. These methods not only improve the efficiency of synthesis but also minimize unwanted byproducts.

Biological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for further development. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in treating chronic inflammatory diseases.

The pharmacokinetic properties of (2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate are also being investigated to assess its suitability for therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its bioavailability and potential side effects. These studies are crucial for understanding how the compound behaves within the body and for optimizing its formulation.

The role of computational chemistry in drug discovery has been instrumental in understanding the interactions between this compound and biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties.

In conclusion, (CAS No. 929372) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for benzofuran derivatives, compounds like this are likely to play a crucial role in developing next-generation pharmaceuticals.